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Compound of Interest

Compound Name: Cathepsin G

Cat. No.: B13658871

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with active

Cathepsin G enzyme.

Frequently Asked Questions (FAQs)
1. How should I reconstitute lyophilized active Cathepsin G?

For optimal recovery and activity, follow these steps to reconstitute lyophilized Cathepsin G:

Before opening, briefly centrifuge the vial to ensure the entire lyophilized pellet is at the

bottom.[1]

Reconstitute the enzyme in a buffer of 50 mM sodium acetate, 150 mM NaCl, pH 5.5.

Alternatively, sterile, distilled water can be used for initial reconstitution to a concentration of

1 mg/mL, which will result in a solution containing 1X PBS and 2% sucrose if these were part

of the lyophilized product.[1]

Allow the vial to sit at room temperature for 15-30 minutes with gentle agitation to ensure

complete dissolution. Avoid vigorous shaking, which can cause foaming and denaturation.
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If particulates are visible, continue gentle mixing for a couple of hours at room temperature,

and if necessary, overnight at 4°C.

2. What are the recommended storage conditions for active Cathepsin G?

Proper storage is critical to maintaining the enzymatic activity of Cathepsin G.

Storage Condition Recommendation Stability

Lyophilized Powder Store at -20°C or -80°C.[1][2]
Can be stable for up to 10

years.[1]

Reconstituted Enzyme (Short-

term)
Refrigerate at 4°C. Stable for up to 1 week.

Reconstituted Enzyme (Long-

term)

Aliquot into single-use volumes

(greater than 20 µL) and

freeze at -70°C or -80°C.

Stock solutions are stable for

up to 6 months at -70°C. Avoid

repeated freeze-thaw cycles.

[3]

3. My Cathepsin G activity is lower than expected. What are the possible causes?

Several factors can contribute to low enzymatic activity. Consider the following:

Improper Storage: The enzyme may have been stored at an incorrect temperature or

subjected to multiple freeze-thaw cycles.[3]

Incorrect Reconstitution: Using the wrong buffer or improper handling during reconstitution

can affect activity.

Substrate Issues: The substrate may have degraded or been prepared incorrectly.

Assay Conditions: The pH, temperature, or buffer composition of the assay may not be

optimal. The optimal pH for Cathepsin G activity is generally around 7.5.[4]

Presence of Inhibitors: Your sample may contain endogenous or contaminating serine

protease inhibitors (serpins).[5]
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4. Can I use Cathepsin G in buffers other than the recommended reconstitution buffer?

While reconstitution should be performed as recommended, for subsequent assays, the buffer

can be adjusted to suit the experimental needs. For activity assays, a common buffer is 100

mM HEPES at pH 7.5.[4] Always ensure the final assay conditions are compatible with enzyme

stability and activity.
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Problem Possible Cause Recommended Solution

No or very low enzyme activity
Inactive enzyme due to

improper storage or handling.

Always store the enzyme as

recommended and avoid

multiple freeze-thaw cycles.

Use fresh aliquots for each

experiment.[3]

Incorrect assay setup.

Verify the concentrations of all

reagents, the pH of the buffer,

and the incubation

temperature. Run a positive

control to ensure the assay is

working correctly.[3][6]

Presence of a potent inhibitor

in the sample.

Include a control with a known

amount of active Cathepsin G

added to your sample to test

for inhibition. Consider sample

purification to remove

inhibitors.

High background signal in the

assay

Substrate instability or

spontaneous hydrolysis.

Prepare the substrate solution

fresh before each experiment.

Run a blank control without the

enzyme to measure the rate of

spontaneous substrate

degradation.[4]

Contamination of reagents.
Use high-purity reagents and

sterile, nuclease-free water.

Inconsistent results between

experiments

Pipetting errors or variability in

reagent preparation.

Use calibrated pipettes and

prepare master mixes for

reagents where possible to

ensure consistency.[3]
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Variations in incubation times

or temperatures.

Ensure precise timing and

consistent temperature control

for all samples and

experiments.[3]

Enzyme aggregation.

Briefly centrifuge the enzyme

stock solution before use to

pellet any aggregates.

Experimental Protocols
Cathepsin G Colorimetric Activity Assay Protocol
This protocol is adapted from standard colorimetric assays using a p-nitroanilide (pNA)

substrate.[3][4][6]

Materials:

Active Cathepsin G

Assay Buffer: 100 mM HEPES, pH 7.5 at 37°C[4]

Substrate: N-Succinyl-Ala-Ala-Pro-Phe-p-nitroanilide[4]

Substrate Solvent: Dimethyl Sulfoxide (DMSO)[4]

96-well clear microplate

Microplate reader capable of measuring absorbance at 405 nm or 410 nm[3][4]

Procedure:

Prepare the Substrate Stock Solution: Dissolve the N-Succinyl-Ala-Ala-Pro-Phe-p-

nitroanilide substrate in DMSO to a concentration of 20 mM.[4]

Prepare the Enzyme Solution: Immediately before use, dilute the active Cathepsin G in cold

deionized water to a working concentration (e.g., 1.25 - 2.50 units/mL).[4]
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Set up the Assay: In a 96-well plate, prepare the following reactions:

Test Sample: Add your sample containing Cathepsin G.

Positive Control: Add the prepared Cathepsin G enzyme solution.

Blank (No Enzyme): Add the same buffer or sample matrix without the enzyme.

Initiate the Reaction: Add the substrate solution to all wells to a final concentration of

approximately 2.2 mM.[4]

Measure Activity: Immediately begin reading the absorbance at 405 nm or 410 nm every

minute for at least 5-10 minutes.[4]

Calculate Activity: Determine the rate of change in absorbance per minute (ΔA/min) from the

linear portion of the curve. Subtract the rate of the blank from the rates of the test samples

and positive control.
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Workflow for Handling Lyophilized Cathepsin G

Reconstitution

Storage

Centrifuge vial to pellet lyophilized powder

Add recommended reconstitution buffer (e.g., 50 mM NaOAc, 150 mM NaCl, pH 5.5)

Gently agitate at room temperature for 15-30 min

Visually inspect for complete dissolution

Aliquot into single-use volumes

If fully dissolved

Store at 4°C for up to 1 week

Short-term use

Store at -70°C or -80°C for up to 6 months

Long-term storage

Click to download full resolution via product page

Caption: Workflow for reconstituting and storing lyophilized Cathepsin G.
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Troubleshooting Logic for Low Enzyme Activity

Troubleshooting Low Cathepsin G Activity

Low or No Activity Observed

Were enzyme storage conditions correct? (-70°C, minimal freeze-thaws)

Are assay buffer and substrate prepared correctly?

Yes

Use a new, properly stored aliquot of enzyme.

No

Are assay temperature and pH optimal? (e.g., 37°C, pH 7.5)

Yes

Remake all buffers and substrate solutions fresh.

No

Does a positive control with fresh enzyme work?

Yes

Optimize assay temperature and pH.

No

Could inhibitors be present in the sample?

Yes

Troubleshoot the general assay system (plate reader, etc.).

No

Perform a spike-in control or purify the sample.

Yes

Click to download full resolution via product page
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Caption: Logical workflow for troubleshooting low Cathepsin G activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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